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Compound of Interest

Compound Name: Tak-901

Cat. No.: B1684297

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like TAK-901 is paramount for laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
proper disposal of TAK-901, aligning with general laboratory hazardous waste guidelines.

Quantitative Data for TAK-901

The following table summarizes key quantitative information for TAK-901, facilitating easy
reference for handling and storage.

Property Value Source(s)
CAS Number 934541-31-8 [11121[3114]
Molecular Formula C2sH32N403S [1112][3]
Molecular Weight 504.6 g/mol [1]
Solubility 20 mg/mL in DMF, 20 mg/mL in o

DMSO
Storage Temperature -20°C [112]1[3][4][5]
Stability > 4 years at -20°C [1]

Experimental Protocols: Disposal of TAK-901
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The proper disposal of TAK-901, a potent Aurora kinase inhibitor, requires treating it as a
hazardous chemical waste. The following protocol is a synthesis of general best practices for
laboratory chemical waste management.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Designated Hazardous Waste Container (clearly labeled)

Secondary containment for the waste container

Chemical waste labels

Fume hood

Procedure:

o Risk Assessment and PPE: Before handling, review the Safety Data Sheet (SDS) for TAK-
901 if available from your supplier. Always wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves. Conduct all waste handling procedures within a
certified chemical fume hood to minimize inhalation exposure.

e Segregation of Waste:

o Solid Waste: Collect any solid TAK-901, contaminated lab supplies (e.g., weighing paper,
pipette tips, gloves), and empty stock vials in a designated, leak-proof hazardous waste
container. This container should be clearly labeled as "Hazardous Waste" and specify
"TAK-901" and its chemical hazards.

o Liquid Waste:

» Solutions of TAK-901, particularly those in organic solvents like DMSO, must be
collected in a separate, compatible hazardous waste container. Do not mix with
agueous waste streams.[6]

» Label the liquid waste container with "Hazardous Waste," the chemical name "TAK-
901," the solvent used (e.g., DMSO), and an approximate concentration.
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o Incompatible Wastes: Never mix TAK-901 waste with incompatible chemicals. For
instance, avoid mixing with strong oxidizing agents, acids, or bases unless a specific
neutralization protocol is part of a validated experimental procedure.[7][8]

o Container Management:

o Use only containers that are compatible with the chemical waste being collected. For TAK-
901 solutions in organic solvents, glass or appropriate plastic containers are generally
suitable.

o Keep waste containers securely closed at all times, except when adding waste.[6]

o Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[7] The SAA should be inspected regularly for any signs of leakage.

o Utilize secondary containment, such as a larger, chemically resistant bin, to hold the
primary waste container and prevent the spread of potential spills.[8][9]

e Disposal of "Empty" Containers:
o An "empty" container that held TAK-901 should still be treated as hazardous waste.

o If institutional policy allows for the disposal of triple-rinsed containers as regular trash, the
rinsate must be collected and disposed of as hazardous liquid waste.[6][9] The label on
the empty container should be defaced before disposal.[9]

e Arranging for Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the full hazardous waste containers.

o Do not allow hazardous waste to accumulate in the laboratory for extended periods.
Follow institutional guidelines regarding maximum accumulation times and quantities.[8][9]

Important Considerations:

e Do Not Dispose Down the Drain: Under no circumstances should TAK-901 or its solutions be
poured down the sink.[7][9] This compound's effects on aquatic life are not well-documented,
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and it may interfere with wastewater treatment processes.

e Avoid Evaporation: Do not allow solvents containing TAK-901 to evaporate in the fume hood
as a means of disposal.[9]

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
office for specific guidance and to ensure compliance with local, state, and federal
regulations.

Logical Workflow for TAK-901 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of TAK-901 waste.
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TAK-901 Disposal Workflow
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Caption: Workflow for the safe disposal of TAK-901 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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